Cas no 32690-28-1 (4,5-Dinitrobenzene-1,2-diamine)

• Product Name: 4,5-Dinitrobenzene-1,2-diamine
• CAS No: 32690-28-1
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• MDL: MFCD03427595
• CID: 322101
• PubChem ID: 4441903
• Update Time: 2025-04-19

4,5-Dinitrobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dinitrobenzene-1,2-diamine
• 1,2-Benzenediamine,4,5-dinitro-
• 1,2-Benzenediamine,4,5-dinitro
• 1,2-diamino-4,5-dinitrobenzene
• 1,2-dinitro-4,5-diaminobenzene
• 4,5-diamino-1,2-dinitrobenzene
• 4,5-Dinitro-1,2-benzenediamine
• 4,5-Dinitro-1,2-diaminobenzene
• 4,5-dinitro-1,2-phenylenediamine
• 4,5-dinitro-o-phenylenediamine
• NSC 170936
• NSC170936
• AKOS006276993
• 4,5-Dinitro-1,2-benzenediamine #
• 4,5-DINITRO-O-PHENYLENEDIAMINE,98%
• SCHEMBL1258484
• CS-0451047
• MFCD03427595
• AS-40417
• 4,5-dinitro-1,2-phenylene-diamine
• DTXSID10403341
• 4,5-Dinitro-benzene-1,2-diamine
• NSC-170936
• FT-0699488
• 1,2-Benzenediamine, 4,5-dinitro-
• 32690-28-1
• DB-339919
• ALBB-036235

• MDL： MFCD03427595
• Inchi： 1S/C6H6N4O4/c7-3-1-5(9(11)12)6(10(13)14)2-4(3)8/h1-2H,7-8H2
• InChI Key： PCSIZKSNIWJKSK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=CC=1[N+](=O)[O-])N)N)=O

Computed Properties

• Exact Mass: 198.03900
• Monoisotopic Mass: 198.038905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 144

Experimental Properties

• Color/Form: 暗绿色结晶粉末
• Density: 1.683
• Melting Point: 216-218 ºC
• Boiling Point: 335.43°C (rough estimate)
• Flash Point: 281°C
• Refractive Index: 1.6500 (estimate)
• PSA: 143.68000
• LogP: 2.87620

4,5-Dinitrobenzene-1,2-diamine Security Information

• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22